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Compound of Interest

Compound Name: Eupahualin C

Cat. No.: B593240

CAS Number: 108525-39-9

This technical guide provides a comprehensive overview of the chemical properties, biological
activity, and relevant experimental protocols for Eupahualin C, a sesquiterpene lactone of
interest to researchers in drug discovery and development.

Chemical and Physical Properties

Eupahualin C is a natural product isolated from the plant Eupatorium hualienense. Its
fundamental properties are summarized below. While experimental data for some physical
properties are not readily available in published literature, predicted values provide useful
estimates.
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Property Value Source
Molecular Formula C20H2406 N/A
Molecular Weight 360.406 g/mol N/A

2-Butenoic acid, 4-hydroxy-2-
methyl-,
(3aR,4R,6E,10E,11aR)-6-
formyl-2,3,3a,4,5,8,9,11a-

IUPAC Name N/A
octahydro-10-methyl-3-
methylene-2-

oxocyclodeca[b]furan-4-yl

ester, (2E)-
Predicted Boiling Point 581.8 +50.0 °C N/A
Predicted Density 1.21 £ 0.1 g/cm3 N/A
Predicted Flash Point 205.4 £ 23.6 °C N/A
Predicted Refractive Index 1.551 N/A

Biological Activity

Eupahualin C has demonstrated cytotoxic effects against human cancer cell lines, specifically:
e Human chronic myelogenous leukemia (K562)

e Human bone cancer (U20S)

The primary mechanism of its anti-cancer activity is suggested to be the induction of apoptosis.
Experimental Protocols

Extraction and Isolation of Eupahualin C from
Eupatorium hualienense

The following is a general protocol for the extraction and isolation of sesquiterpene lactones
from Eupatorium species, which can be adapted for Eupahualin C.
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Extraction

Gir-dried and powdered E. hualienense)

\ 4

[Maceration with methanol at room temperature)

\ 4

Giltration and concentration under reduced pressure)
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Crude methanol extract

Sol;'ent Partitioning

Suspend crude extract in water

lremove non-polar compounds

Partition with n-hexane
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Aqueous residue Ethyl acetate fraction

Chromatograp‘;ic Purification

(Subject active fraction (e.g., ethyl acetate) to silica gel column chromatographa

\ 4

Eilute with a gradient of n-hexane and ethyl acetatej

\ 4

(Collect and pool fractions based on TLC analysis)

\ 4

(Further purify fractions by preparative HPLC)

A 4

Isolated Eupahualin C

Click to download full resolution via product page

Caption: General workflow for the extraction and isolation of Eupahualin C.
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Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric
assay for assessing cell metabolic activity and can be used to determine the cytotoxic effects of
Eupahualin C on K562 and U20S cells.
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Cell Culture and Seeding

(Culture K562 or U20S cells in appropriate medium)

A

(Seed cells into 96-well plates at a density of 5x10"3 to 1x10"4 cells/welD

A

Encubate for 24 hours to allow for cell attachment (for UZOSD

Treatment wit{' Eupahualin C

Prepare serial dilutions of Eupahualin C in culture medium

'

Add different concentrations of Eupahualin C to the wells

'

Include a vehicle control (e.g., DMSO)

:

Incubate for 24, 48, or 72 hours

MTT‘;Xssay

(Add MTT solution (5 mg/mL in PBS) to each weID

A

anubate for 4 hours at 37°C)

Y

(Remove the medium and add DMSO to dissolve formazan crystals)

Y

Glleasure absorbance at 570 nm using a microplate readea

Data A‘?alysis

(Calculate cell viability as a percentage of the controD

Y

G)etermine the IC50 value (concentration that inhibits 50% of cell growtha
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Induces mitochondrial stress

Mitochondrion

:
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 To cite this document: BenchChem. [Eupahualin C: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593240#eupahualin-c-cas-number-108525-39-9-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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